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Compound of Interest

Compound Name: Aladorian

Cat. No.: B110129 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling Aladorian (also

known as ARM036) in a laboratory setting. Aladorian is a benzothiazepine derivative and a

ryanodine receptor (RyR2) blocker used in research, particularly in studies of heart failure and

catecholaminergic polymorphic ventricular tachycardia.[1][2][3] Due to the absence of a publicly

available Safety Data Sheet (SDS) for Aladorian, this guide synthesizes information from

chemical suppliers and infers potential hazards based on the SDS for Diltiazem, a structurally

related benzothiazepine.[1][2][3]

Probable Hazard Profile and Precautionary
Measures
While specific toxicity data for Aladorian is not available, related benzothiazepine compounds

like Diltiazem are classified as harmful if swallowed and are suspected of damaging fertility or

the unborn child.[1][2][3] Therefore, it is prudent to handle Aladorian with a high degree of

caution.

Assumed Hazards:

Acute Oral Toxicity: Harmful if ingested.

Reproductive Toxicity: May be a suspected reproductive toxin.
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Eye Irritation: May cause serious eye irritation.

Skin Irritation: May cause skin irritation upon prolonged contact.

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

All personnel must be thoroughly trained in the handling of potent research compounds before

working with Aladorian. Always work in a well-ventilated area, preferably within a certified

chemical fume hood, especially when handling the solid form or preparing stock solutions.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to ensure personal safety. The following table

outlines the recommended PPE for various tasks involving Aladorian.

Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Handling Solid

Aladorian

Chemical safety

goggles with side

shields or a face

shield.

Nitrile or

neoprene gloves

(double-gloving

recommended).

Fully buttoned

lab coat.

N95/P100

respirator or use

of a chemical

fume hood.

Preparing Stock

and Working

Solutions

Chemical safety

goggles with side

shields.

Nitrile or

neoprene gloves.

Fully buttoned

lab coat.

Work within a

certified chemical

fume hood.

In Vitro / In Vivo

Experiments

Standard safety

glasses with side

shields.

Nitrile or

neoprene gloves.

Fully buttoned

lab coat.

Not generally

required if

solutions are

handled with

care.

Spill Cleanup

Chemical safety

goggles and face

shield.

Heavy-duty nitrile

or neoprene

gloves.

Chemical-

resistant apron

or coveralls over

a lab coat.

N95/P100

respirator for

powders; organic

vapor cartridge

for solutions.
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Physical and Chemical Properties
The following table summarizes the known properties of Aladorian based on information from

various chemical suppliers.

Property Value Source

Chemical Name

2-(7-methoxy-3,5-dihydro-2H-

1,4-benzothiazepin-4-yl)-2-

oxoacetic acid

PubChem

Synonyms ARM036, S-36, S-44121-1 InvivoChem, GlpBio

Molecular Formula C₁₂H₁₃NO₄S InvivoChem

Molecular Weight 267.30 g/mol InvivoChem

Appearance Solid powder BOC Sciences

Solubility Soluble in DMSO BOC Sciences

Storage (Solid)
-20°C for up to 3 years; 4°C for

up to 2 years
InvivoChem

Storage (In Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
InvivoChem

Experimental Protocols
Safe Preparation of a 10 mM Stock Solution of Aladorian
in DMSO
This protocol outlines the steps for safely preparing a stock solution of Aladorian. All steps

involving the handling of solid Aladorian or the concentrated stock solution must be performed

in a certified chemical fume hood.

Materials:

Aladorian powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Chemical-resistant weigh paper or boat

Appropriate volumetric flask (e.g., 1 mL, 5 mL)

Calibrated micropipettes

Vortex mixer

Amber glass vials or cryovials for storage

Appropriate PPE (see table above)

Procedure:

Pre-Work Preparations:

Don all required PPE: lab coat, chemical safety goggles, and double nitrile gloves.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Prepare a designated waste container for Aladorian-contaminated materials.

Weighing Aladorian:

Tare the analytical balance with a clean weigh boat.

Carefully weigh the desired amount of Aladorian powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh 2.673 mg of Aladorian (Molecular Weight = 267.3 g/mol ).

Record the exact weight.

Solubilization:

Carefully transfer the weighed Aladorian powder into the appropriate volumetric flask.

Using a calibrated micropipette, add approximately half the final volume of DMSO to the

flask.
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Gently swirl the flask or vortex at a low speed until the solid is completely dissolved. A brief

warming in a 37°C water bath may aid dissolution.

Once dissolved, add DMSO to the final desired volume.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in amber glass or cryovials to

minimize freeze-thaw cycles.

Clearly label each vial with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the aliquots at -20°C or -80°C as per the storage guidelines.

Decontamination and Waste Disposal:

Wipe down the balance, spatula, and work surface in the fume hood with a suitable

decontaminating solution (e.g., 70% ethanol).

Dispose of all contaminated materials (weigh boat, pipette tips, gloves) in the designated

hazardous chemical waste container.

Visualized Workflows
PPE Selection Workflow for Handling Aladorian
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Start: Handling Aladorian

What is the task?

Weighing Solid

Solid Form

Preparing Solutions

Liquid Form

Cell Culture / In Vitro

Dilute Solutions

Spill Cleanup

Accident

Required PPE:
- Chemical Goggles & Face Shield

- Double Nitrile Gloves
- Lab Coat

- N95/P100 Respirator

Required PPE:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

- Work in Fume Hood

Required PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Required PPE:
- Goggles & Face Shield

- Heavy-Duty Gloves
- Chemical Apron

- Appropriate Respirator

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE when working with Aladorian.

Aladorian Waste Disposal Plan
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Waste Generation

Segregation & Collection

Final Disposal

Contaminated Solids
(Gloves, Tips, Weigh Boats)

Labeled Hazardous Solid
Waste Container

Unused/Expired Solutions
(DMSO Stocks, Aqueous Buffers)

Labeled Hazardous Liquid
Waste Container (Compatible Material)

Arrange Pickup by
Environmental Health & Safety

High-Temperature Incineration
at a Licensed Facility

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of Aladorian waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for Aladorian
(ARM036)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110129#personal-protective-equipment-for-handling-
aladorian]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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